Cas no 920494-32-2 (3-Quinolinecarboxaldehyde, 2-chloro-8-(trifluoromethyl)-)
920494-32-2 structure
Product Name:3-Quinolinecarboxaldehyde, 2-chloro-8-(trifluoromethyl)-
CAS No:920494-32-2
MF:C11H5ClF3NO
MW:259.611712217331
CID:757072
PubChem ID:57444450
Update Time:2025-04-19
3-Quinolinecarboxaldehyde, 2-chloro-8-(trifluoromethyl)- Chemical and Physical Properties
Names and Identifiers
-
- 3-Quinolinecarboxaldehyde, 2-chloro-8-(trifluoromethyl)-
- 2-chloro-8-(trifluoromethyl)quinoline-3-carbaldehyde
- 920494-32-2
- DTXSID00726511
- 2-chloro-8-trifluoromethyl-quinoline-3-carbaldehyde
- SCHEMBL5043535
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- Inchi: 1S/C11H5ClF3NO/c12-10-7(5-17)4-6-2-1-3-8(9(6)16-10)11(13,14)15/h1-5H
- InChI Key: KLGXLLMXRBBPTF-UHFFFAOYSA-N
- SMILES: ClC1=C(C=O)C=C2C=CC=C(C(F)(F)F)C2=N1
Computed Properties
- Exact Mass: 259.0011760g/mol
- Monoisotopic Mass: 259.0011760g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 1
- Complexity: 297
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 30Ų
3-Quinolinecarboxaldehyde, 2-chloro-8-(trifluoromethyl)- Related Literature
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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